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Compound of Interest

1-Azacyclododecan-2-one, 1-
Compound Name:
methyl-

Cat. No.: B12070492

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of N-methyl-
laurolactam, a derivative of the industrially significant monomer laurolactam. The information
herein is presented to support research, development, and quality control activities where
precise molecular weight is critical.

Chemical Identity and Formula

N-methyl-laurolactam is derived from laurolactam (azacyclotridecan-2-one) through the
substitution of the hydrogen atom on the amide nitrogen with a methyl group. This modification
is crucial for altering the chemical and physical properties of the parent molecule.

o Laurolactam Molecular Formula: C12H23NO[1][2][3]
e N-methyl-laurolactam Molecular Formula: C13H2sNO

The addition of a methyl group (CHs) and the removal of a hydrogen atom from the nitrogen of
laurolactam results in a net addition of CHz to the molecular formula.

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The standard atomic weights provided by the International Union of Pure and Applied
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Chemistry (IUPAC) are used for this calculation.

Atomic Weights of Constituent Elements

The table below summarizes the standard atomic weights of the elements present in N-methyl-

laurolactam.
. Standard Atomic
Element Symbol Quantity .
Weight ( g/mol )
Carbon C 13 12.011[4]
Hydrogen H 25 1.008[5][6]
Nitrogen N 1 14.007[7][8]
Oxygen @) 1 15.999[9][10]

Molecular Weight Calculation

The molecular weight of N-methyl-laurolactam (C13Hz2sNO) is calculated as follows:
e Carbon: 13 atoms x 12.011 g/mol = 156.143 g/mol

e Hydrogen: 25 atoms x 1.008 g/mol = 25.200 g/mol

¢ Nitrogen: 1 atom x 14.007 g/mol = 14.007 g/mol

e Oxygen: 1 atom x 15.999 g/mol = 15.999 g/mol

Total Molecular Weight = 156.143 + 25.200 + 14.007 + 15.999 = 211.349 g/mol

The calculated molecular weight of N-methyl-laurolactam is 211.35 g/mol (rounded to two
decimal places).

Logical Workflow for Molecular Weight
Determination
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The following diagram illustrates the logical process for determining the molecular weight of N-
methyl-laurolactam, starting from the identification of its molecular formula.

N-methyl-laurolactam Molecular Formula Elemental Composition
b C13H2sNO C:13,H:25,N:1,0: 1

Atomic Weights
C:12.011
H: 1.008

Sum of Atomic Weights
(13 *12.011) + (25 * 1.008) +
(1 *14.007) + (1 * 15.999)

Molecular Weight
211.349 g/mol

N: 14.007
0: 15.999

Click to download full resolution via product page

Caption: Logical workflow for calculating the molecular weight of N-methyl-laurolactam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Molecular Weight of N-Methyl-
Laurolactam]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12070492#molecular-weight-of-n-methyl-
laurolactam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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